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Compound of Interest

Compound Name: Anisindione

Cat. No.: B1667423 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Anisindione is a synthetic anticoagulant belonging to the indanedione class of compounds.[1]

Its primary mechanism of action involves the inhibition of Vitamin K epoxide reductase, a key

enzyme in the vitamin K cycle.[2] This inhibition prevents the synthesis of active, vitamin K-

dependent coagulation factors II, VII, IX, and X, as well as anticoagulant proteins C and S.[3][4]

These characteristics make anisindione a valuable tool for in vitro studies in hematology, drug

metabolism, and coagulation research. This document provides detailed protocols for the

preparation, storage, and application of anisindione stock solutions for cell culture

experiments.

Physicochemical Properties of Anisindione
Proper preparation of a stock solution begins with understanding the compound's physical and

chemical properties.
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Property Value References

Molecular Formula C₁₆H₁₂O₃ [5][6][7][8]

Molecular Weight 252.26 g/mol [5][7][8]

CAS Number 117-37-3 [5][6][7]

Appearance
Pale yellow crystals or white to

off-white solid powder
[3][7][8]

Solubility
DMSO: ≥ 50 mg/mL (198.21

mM)
[8][9][10]

Practically insoluble in water [3]

Mechanism of Action: Inhibition of the Vitamin K
Cycle
Anisindione exerts its anticoagulant effect by targeting the Vitamin K cycle. It specifically

inhibits the enzyme Vitamin K epoxide reductase (VKOR).[2] This action blocks the conversion

of inactive Vitamin K epoxide back to its active, reduced form. The reduced form of Vitamin K is

an essential cofactor for the enzyme gamma-glutamyl carboxylase, which is responsible for the

post-translational modification (gamma-carboxylation) of several clotting factor precursors.[11]

Without this modification, coagulation factors II, VII, IX, and X remain inactive, thereby

disrupting the coagulation cascade.[2][3][12]

Anisindione inhibits VKOR, disrupting the coagulation cascade.

Experimental Protocols
Protocol 1: Preparation of 100 mM Anisindione Stock
Solution
This protocol describes the preparation of a 100 mM stock solution in DMSO, a common

starting concentration for subsequent dilutions.

Materials and Equipment:
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Anisindione powder (CAS 117-37-3)

Anhydrous/Hygroscopic-free Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or cryovials

Analytical balance

Vortex mixer

Water bath or sonicator

Sterile 0.22 µm syringe filter (if sterile filtration is required)

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Workflow for Stock Solution Preparation:
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Start

1. Calculate Mass
(e.g., 25.23 mg for 1 mL)

2. Weigh Anisindione Powder

3. Add calculated volume of DMSO

4. Dissolve Completely
(Vortex, Sonicate/Warm if needed)

5. Aliquot into sterile tubes

6. Store at -20°C or -80°C

End

 

Start

1. Seed cells in a 96-well plate

2. Incubate for 24h (adherence)

3. Treat with serial dilutions of
Anisindione & Vehicle Control

4. Incubate for desired time
(e.g., 24h, 48h, 72h)

5. Add MTT Reagent to each well

6. Incubate for 2-4h
(Formazan crystal formation)

7. Add Solubilization Solution
(e.g., DMSO, isopropanol)

8. Read absorbance
(e.g., at 570 nm)

9. Analyze data & determine IC₅₀

End

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1667423?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667423?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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